Magnesium hydroxide sulfate (Mg6(OH)10(SO4))

• CAS No.: 124343-14-2
• Molecular Formula: H10Mg6O14S
• Molecular Weight: 411.97 g/mol
• IUPAC Name: hexamagnesium;decahydroxide;sulfate
• InChI: InChI=1S/6Mg.H2O4S.10H2O/c;;;;;;1-5(2,3)4;;;;;;;;;;/h;;;;;;(H2,1,2,3,4);10*1H2/q6*+2;;;;;;;;;;;/p-12
• InChI Key: CXCOKYCGUNNCKC-UHFFFAOYSA-B
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-]S(=O)(=O)[O-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2]

Description

Magnesium hydroxide sulfate (Mg6(OH)10(SO4)) is an inorganic compound that combines magnesium, hydroxide, and sulfate ions. It is known for its unique chemical properties and applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium hydroxide sulfate can be synthesized through several methods. One common approach involves the reaction of magnesium oxide (MgO) with sulfuric acid (H2SO4) under controlled conditions. The reaction typically occurs at elevated temperatures and involves the following steps:

• Dissolving magnesium oxide in water to form magnesium hydroxide (Mg(OH)2).
• Adding sulfuric acid to the magnesium hydroxide solution to form magnesium hydroxide sulfate.

Another method involves the direct reaction of magnesium hydroxide with sulfuric acid, resulting in the formation of magnesium hydroxide sulfate and water: [ \text{Mg(OH)}_2 + \text{H}_2\text{SO}_4 \rightarrow \text{Mg}6(\text{OH}){10}(\text{SO}_4) + \text{H}_2\text{O} ]

Industrial Production Methods

On an industrial scale, magnesium hydroxide sulfate is produced by treating seawater with lime (calcium hydroxide, Ca(OH)2). The process involves the following steps:

• Extracting magnesium ions from seawater.
• Reacting the extracted magnesium ions with lime to form magnesium hydroxide.
• Adding sulfuric acid to the magnesium hydroxide to produce magnesium hydroxide sulfate.

Chemical Reactions Analysis

Types of Reactions

Magnesium hydroxide sulfate undergoes various chemical reactions, including:

Acid-Base Reactions: Reacts with acids to form magnesium salts and water.

Precipitation Reactions: Forms precipitates when reacted with certain reagents.

Common Reagents and Conditions

Sulfuric Acid (H2SO4): Used in the synthesis of magnesium hydroxide sulfate.

Magnesium Oxide (MgO): Reacts with water and sulfuric acid to form magnesium hydroxide sulfate.

Major Products Formed

Magnesium Sulfate (MgSO4): Formed when magnesium hydroxide sulfate reacts with sulfuric acid.

Water (H2O): A byproduct of the reaction between magnesium hydroxide and sulfuric acid.

Scientific Research Applications

Magnesium hydroxide sulfate has a wide range of scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other magnesium compounds.

Biology: Investigated for its potential role in biological processes and as a nutrient supplement.

Medicine: Studied for its potential use in pharmaceuticals and as an antacid.

Industry: Utilized in the production of flame retardants, fertilizers, and as a neutralizing agent in various industrial processes.

Mechanism of Action

The mechanism of action of magnesium hydroxide sulfate involves its ability to neutralize acids and form stable compounds. In biological systems, it acts as a source of magnesium ions, which are essential for various cellular processes. The compound interacts with molecular targets such as enzymes and ion channels, influencing metabolic pathways and cellular functions.

Comparison with Similar Compounds

Similar Compounds

Magnesium Hydroxide (Mg(OH)2): Known for its use as an antacid and laxative.

Magnesium Sulfate (MgSO4): Commonly used as Epsom salt and in medical treatments.

Magnesium Oxide (MgO): Used in refractory materials and as a dietary supplement.

Uniqueness

Magnesium hydroxide sulfate is unique due to its combined properties of both magnesium hydroxide and magnesium sulfate. It offers the benefits of both compounds, such as acid neutralization and magnesium supplementation, making it valuable in various applications.